![molecular formula C12H19NO4 B1376391 tert-Butyl 9-oxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate CAS No. 454695-20-6](/img/structure/B1376391.png)
tert-Butyl 9-oxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
Overview
Description
Tert-Butyl 9-oxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate (TBOC) is a cyclic organic compound that has a wide range of applications in both organic synthesis and scientific research. TBOC is a versatile reagent, capable of being used in a variety of reactions, including the synthesis of various compounds, as well as being used as a catalyst for various reactions. TBOC is also used as a building block in the synthesis of various compounds, including pharmaceuticals. Additionally, TBOC has been used in scientific research applications, including the study of biochemical and physiological effects.
Scientific Research Applications
Decomposition of Air Toxics
The compound has been studied for its role in the decomposition of air toxics, particularly in the context of radio frequency (RF) plasma reactors. Such applications are significant in environmental remediation efforts. For instance, tert-butyl compounds have been used in the decomposition of various environmental pollutants, demonstrating the feasibility of using RF plasma reactors for decomposing and converting substances like methyl tert-butyl ether (MTBE) into less harmful products (Hsieh et al., 2011).
Environmental Fate and Biodegradation
Degradability in Various Redox Conditions
Research has explored the fate of fuel oxygenates, including tert-butyl compounds, in the subsurface, governed by their degradability under various redox conditions. This highlights the environmental persistence of such compounds and the challenges in remediating contaminated sites, as well as the potential for biodegradation under specific conditions (Schmidt et al., 2004).
Applications in Chemical Synthesis
Synthesis of N-Heterocycles
The compound tert-butyl 9-oxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate itself might not have direct applications listed in the papers, but similar tert-butyl compounds, like tert-butanesulfinamide, have been used extensively in chemical synthesis. For example, tert-butanesulfinamide has been utilized in asymmetric N-heterocycle synthesis, offering access to structurally diverse piperidines, pyrrolidines, azetidines, and their derivatives. Such compounds are important as they form the structural motif of many natural products and compounds with therapeutic applications (Philip et al., 2020).
properties
IUPAC Name |
tert-butyl 9-oxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO4/c1-12(2,3)17-11(15)13-4-8-6-16-7-9(5-13)10(8)14/h8-9H,4-7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXYRVQNWGGZUFS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2COCC(C1)C2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70737215 |
Source
|
| Record name | tert-Butyl 9-oxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70737215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 9-oxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate | |
CAS RN |
454695-20-6 |
Source
|
| Record name | tert-Butyl 9-oxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70737215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl 9-oxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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